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A Comparative Guide to the Gas Permeability of Amorphous Perfluorinated Polymer

Membranes for Researchers and Drug Development Professionals.

This guide provides a comparative analysis of the gas permeability of membranes fabricated

from amorphous perfluorinated polymers. While direct data on perfluoropent-1-ene
copolymers is limited in publicly available literature, this guide focuses on closely related and

commercially significant amorphous perfluoropolymers, such as Teflon™ AF and Cytop™.

These materials are of high interest in fields requiring high gas permeability, chemical

inertness, and thermal stability, including biomedical applications and drug delivery systems.

The guide also includes a comparison with other common polymer membrane materials to

provide a broader context.

Performance Comparison of Polymer Membranes
The gas permeability of a polymer membrane is a critical parameter in applications such as gas

separation, sterile filtration, and controlled release of volatile compounds. Amorphous

perfluorinated polymers are known for their exceptionally high gas permeability, which is

attributed to their high fractional free volume and rigid polymer chain structures.[1][2]

The following table summarizes the gas permeability coefficients for various gases through

selected amorphous perfluorinated polymers and other common membrane materials. The

data is presented in Barrer units (1 Barrer = 10⁻¹⁰ cm³(STP)·cm·cm⁻²·s⁻¹·cmHg⁻¹).

Table 1: Gas Permeability of Various Polymer Membranes
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Amorpho

us

Perfluorin

ated

Polymers

Teflon™

AF 2400
1600 780 3900 600 3300 1800 [3]

Teflon™

AF 1600
340 - - - - - [4]

Cytop®

(as-cast)
32.5 9.8 93 6.5 232 98.8 [5]

Cytop®

(anneale

d)

13.6 3.6 27.8 1.24 206 76 [5]

Hyflon®

AD 60
- - - - - - [5]

Poly(perfl

uorobut_

enyl vinyl

ether-co-

perfluoro-

2,2-

dimethyl-

1,3-

dioxole)

(50:50)

- - - - - - [5]

Other

Glassy

Polymers
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Polysulfo

ne (PSf)
<10 - - - - - [6]

Matrimid

® 5218

(Polyimid

e)

<10 - - - - - [6]

6FDA-

DAM

(Polyimid

e)

55 - - - - - [6]

Poly(2,6-

dimethylp

henylene

oxide)

(PPO)

- - - - - - [7]

Rubbery

Polymers

Polydime

thylsiloxa

ne

(PDMS)

- - - - - - [8]

Note: Permeability values can vary depending on the specific grade of the polymer, membrane

preparation method, and experimental conditions (e.g., temperature, pressure). The data

presented here are representative values from the cited literature.

Experimental Protocols
The gas permeability of polymer membranes is typically determined using the constant-volume,

variable-pressure method, often referred to as the time-lag method.[9][10] This method allows

for the simultaneous determination of the permeability, diffusivity, and solubility coefficients of a

gas in a polymer membrane.
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Constant-Volume, Variable-Pressure (Time-Lag) Method
1. Membrane Preparation and Mounting:

A dense, defect-free polymer film of known thickness is prepared, typically by solution

casting or melt-pressing.[11]

The membrane is securely mounted in a permeation cell, dividing it into two chambers: a

high-pressure upstream (feed) chamber and a low-pressure downstream (permeate)

chamber. The seal must be leak-tight.

2. System Evacuation:

Both the upstream and downstream chambers are thoroughly evacuated to a high vacuum

(typically < 10⁻³ torr) to remove any residual gases from the system and the membrane.[12]

3. Gas Introduction:

The test gas is introduced into the upstream chamber at a constant high pressure (p₂). The

downstream chamber remains isolated and under vacuum.

4. Data Acquisition:

A pressure transducer connected to the downstream chamber monitors the pressure

increase over time as the gas permeates through the membrane.[8]

The pressure in the downstream chamber (p₁) is recorded as a function of time (t).

5. Data Analysis:

A plot of the downstream pressure (p₁) versus time (t) is generated.

Initially, there is a transient period before a steady-state rate of pressure increase is

achieved.

The permeability coefficient (P) is determined from the steady-state slope (dp₁/dt) of the

pressure-time curve using the following equation:
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P = (Vd * l) / (A * p₂ * R * T) * (dp₁/dt)

Where:

Vd is the volume of the downstream chamber.

l is the membrane thickness.

A is the effective membrane area.

p₂ is the upstream pressure.

R is the ideal gas constant.

T is the absolute temperature.

The diffusion coefficient (D) is determined from the time lag (θ), which is obtained by

extrapolating the steady-state portion of the pressure-time plot to the time axis (where p₁ =

0). The relationship is:

D = l² / (6 * θ)

The solubility coefficient (S) can then be calculated from the relationship:

S = P / D

Visualizations
Below are diagrams illustrating the experimental workflow for gas permeability measurement.

Caption: Experimental workflow for gas permeability measurement using the time-lag method.

Caption: A typical pressure vs. time plot from a time-lag experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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